Cas no 1243389-08-3 (Ethyl 2-bromo-6-methylbenzoate)

Ethyl 2-bromo-6-methylbenzoate structure
1243389-08-3 structure
Product Name:Ethyl 2-bromo-6-methylbenzoate
CAS No:1243389-08-3
MF:C10H11BrO2
MW:243.097142457962
MDL:MFCD11042851
CID:2760415
PubChem ID:23592224
Update Time:2025-04-21

Ethyl 2-bromo-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

    • DB-429935
    • ETHYL 2-BROMO-6-METHYLBENZOATE
    • MB09088
    • SCHEMBL4470759
    • 1243389-08-3
    • ETHYL2-BROMO-6-METHYLBENZOATE
    • Ethyl 2-bromo-6-methylbenzoate
    • MDL: MFCD11042851
    • Inchi: 1S/C10H11BrO2/c1-3-13-10(12)9-7(2)5-4-6-8(9)11/h4-6H,3H2,1-2H3
    • InChI Key: QJGDBKSBLPJWLW-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(C)=C1C(=O)OCC

Computed Properties

  • Exact Mass: 241.99424Da
  • Monoisotopic Mass: 241.99424Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 26.3Ų

Ethyl 2-bromo-6-methylbenzoate Pricemore >>

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Ethyl 2-bromo-6-methylbenzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1243389-08-3)Ethyl 2-bromo-6-methylbenzoate
Order Number:A934644
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:15
Price ($):844.0
Email:sales@amadischem.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:1243389-08-3)Ethyl 2-bromo-6-methylbenzoate
A934644
Purity:99%
Quantity:1g
Price ($):844.0
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